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Compound of Interest

Compound Name: 6-Chloropicolinic acid

Cat. No.: B051624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 6-
Chloropicolinic acid, a key intermediate in pharmaceutical and agrochemical synthesis. This

document outlines its core physicochemical properties, standardized experimental protocols for

their determination, and a visual representation of its synthesis pathway.

Core Physicochemical Data
6-Chloropicolinic acid (CAS No: 4684-94-0) is a white to cream or tan crystalline powder.[1]

Its fundamental physical properties are summarized in the table below, providing a baseline for

its handling, purification, and use in further chemical reactions.

Property Value

Melting Point 185 - 191 °C[1][2][3][4]

Boiling Point ~241.15 °C (rough estimate)[2][4]

Molecular Formula C6H4ClNO2[2]

Molecular Weight 157.55 g/mol [2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b051624?utm_src=pdf-interest
https://www.benchchem.com/product/b051624?utm_src=pdf-body
https://www.benchchem.com/product/b051624?utm_src=pdf-body
https://www.benchchem.com/product/b051624?utm_src=pdf-body
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.quora.com/What-is-standard-procedure-to-measure-boiling-point-of-any-liquid
https://www.westlab.com/blog/measuring-melting-point
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.quora.com/What-is-standard-procedure-to-measure-boiling-point-of-any-liquid
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.quora.com/What-is-standard-procedure-to-measure-boiling-point-of-any-liquid
https://www.quora.com/What-is-standard-procedure-to-measure-boiling-point-of-any-liquid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is crucial for verifying the purity and

identity of a chemical compound. The following are standard laboratory protocols for these

measurements.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. This property is a critical indicator of purity, with pure substances typically exhibiting a

sharp melting range.

Methodology:

Sample Preparation: A small amount of the dry, powdered 6-Chloropicolinic acid is packed

into a capillary tube, which is sealed at one end.[3][4]

Apparatus Setup: The capillary tube is attached to a thermometer and placed in a heating

apparatus, such as a Thiele tube or a modern digital melting point apparatus.[1] The heating

medium is typically an oil bath or a metal block.

Heating and Observation: The sample is heated at a controlled, slow rate, typically around

2°C per minute as the temperature approaches the expected melting point.

Data Recording: The temperature at which the substance first begins to melt and the

temperature at which it becomes completely liquid are recorded. This range represents the

melting point.[5] For a pure compound, this range is typically narrow.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[6][7] For substances like 6-Chloropicolinic acid, which is

a solid at room temperature, this determination requires melting the substance first.

Methodology:
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Sample Preparation: A small quantity of 6-Chloropicolinic acid is placed in a small test tube

(fusion tube). A capillary tube, sealed at one end, is inverted and placed inside the test tube

with the open end submerged in the molten sample.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid like paraffin oil.[7][8]

Heating and Observation: The Thiele tube is gently heated, and as the temperature rises, air

trapped in the capillary tube will be expelled, forming a stream of bubbles.[7][8] Heating is

continued until a steady stream of bubbles is observed.

Data Recording: The heat source is then removed. The temperature at which the bubbling

stops and the liquid begins to be drawn into the capillary tube is recorded as the boiling

point.[7][8] It is also important to record the atmospheric pressure at the time of the

measurement.[6]

Synthesis Workflow of 6-Chloropicolinic Acid
The following diagram illustrates a common synthetic route for 6-Chloropicolinic acid,

providing a visual guide for researchers involved in its production.

2-Chloro-6-
trichloromethylpyridine

Reaction Mixture

Add to flask

Concentrated
Sulfuric Acid (98%)

Add to flask

Heat to 100 °C
(8 hours) Cool to 60 °C Neutralization with

Ammonia (27%) to pH 7
Cool to Room Temperature

& Precipitate Diafiltration 6-Chloropicolinic Acid
(White Solid)

Yield: 90%

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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